Cas no 831218-26-9 (1H-Pyrazole-3,5-dicarboxylic acid, 4-nitroso-, dimethyl ester)

• Product Name: 1H-Pyrazole-3,5-dicarboxylic acid, 4-nitroso-, dimethyl ester
• CAS No: 831218-26-9
• MF: C₇H₇N₃O₅
• MW: 213.147581338882
• CID: 677717
• PubChem ID: 71416290
• Update Time: 2025-04-19

1H-Pyrazole-3,5-dicarboxylic acid, 4-nitroso-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,5-dicarboxylic acid, 4-nitroso-, dimethyl ester
• dimethyl 4-nitroso-1H-pyrazole-3,5-dicarboxylate
• 831218-26-9
• DTXSID10835688

• Inchi： 1S/C7H7N3O5/c1-14-6(11)4-3(10-13)5(9-8-4)7(12)15-2/h1-2H3,(H,8,9)
• InChI Key： PYGFBNLKBBQPIY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(C(=O)OC)=NN1)N=O)=O

Computed Properties

• Exact Mass: 213.03857033g/mol
• Monoisotopic Mass: 213.03857033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 111Ų